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Compound of Interest |

4-Chloro-8-
Compound Name: o
(methylsulfonyl)quinoline

CAS No.: 114935-95-4

Cat. No.: B048149

. J

Executive Summary & Therapeutic Context[1]

4-Chloro-8-(methylsulfonyl)quinoline is a high-value heterocyclic intermediate used primarily
in the synthesis of next-generation Tyrosine Kinase Inhibitors (TKIs). It serves as a critical
scaffold for modifying the "hinge-binding" region of kinase targets. Structurally, it is an analog of
the quinoline core found in drugs like Lenvatinib (Lenvima), but with a methylsulfonyl (mesyl)
group at the C8 position.

Why this molecule matters:

o Metabolic Stability: The C8-sulfonyl group blocks metabolic oxidation (CYP450) often seen at
the electron-rich C8 position of standard quinolines.

» Electronic Effects: The strong electron-withdrawing nature of the sulfone (

) enhances the reactivity of the C4-chloride towards nucleophilic aromatic substitution (

), facilitating the attachment of complex amines or ethers.

Current Market Status: This compound is not a commodity chemical. It is classified as a Tier 3
Custom Synthesis Target. It is rarely available in stock catalogs and typically requires Made-to-
Order (MTO) procurement or in-house synthesis.
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Synthetic Pathways & Process Chemistry

Since this compound is not widely stocked, the most reliable method for acquisition is
synthesis. The Gould-Jacobs Reaction is the industry standard for generating 4-
hydroxyquinolines (the precursor to 4-chloro) with specific substitution patterns.

Recommended Route: The Gould-Jacobs Protocol

This pathway is preferred over the Skraup synthesis because it regioselectively installs the
oxygen at C4, which is essential for the subsequent chlorination.

Step-by-Step Methodology

» Condensation:
o Reactants: 2-(Methylsulfonyl)aniline + Diethyl ethoxymethylenemalonate (EMME).
o Conditions: Heat neat or in ethanol at 100°C.
o Mechanism: Addition-elimination yields the enamine intermediate.
e Cyclization (The Critical Step):
o Conditions: High temperature (250°C) in Dowtherm A (diphenyl ether/biphenyl eutectic).
o Product: Ethyl 4-hydroxy-8-(methylsulfonyl)quinoline-3-carboxylate.
e Hydrolysis & Decarboxylation:

o Conditions: Reflux in agueous NaOH (saponification), followed by acidification and heating
in diphenyl ether to remove the C3-carboxyl group.

o Intermediate: 8-(Methylsulfonyl)quinolin-4-ol.
e Chlorination:

o Reagent: Phosphorus oxychloride (
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o Conditions: Reflux (80-100°C).

o Workup: Quench on ice/ammonia.

Visualization: Synthetic Workflow

+ EMME Dowtherm A 1. NaOH/H20 POCI3
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4-Chloro-8-(methylsulfonyl)quinoline

Click to download full resolution via product page

Figure 1: The Gould-Jacobs synthetic pathway for regioselective synthesis of the target

quinoline.

Quality Assurance & Analytical Protocols

To ensure the integrity of the scaffold for medicinal chemistry, the following self-validating QC
system must be used.

Specification Table
Parameter Acceptance Criteria Method

Appearance Off-white to pale yellow solid Visual

C18 Reverse Phase,

Purity (HPLC) > 97.0% (Area %) ]
MeCN/H20 gradient

_ Distinct singlets for -SO2Me
Identity (H-NMR) 400 MHz DMSO-d6
(~3.2 ppm) and C4-H absence

) Positive Beilstein / Mass Spec
Chlorine Content ] ] LC-MS (ESI+)
confirmation

Regioisomer Check Absence of 6- or 7- isomers 2D-NMR (NOESY)

Critical Impurity Profile

e Hydrolysis Product: 8-(methylsulfonyl)quinolin-4-ol. (Result of incomplete chlorination or

moisture exposure).
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o Detection: Shift in HPLC RT; appearance of broad OH stretch in IR.

e Phosphorylated Artifacts: Occasional side reaction from

o Mitigation: Thorough basic wash (NaHCO3) during workup.

Procurement Intelligence: Supplier & Price Analysis

Market Reality: As of Q1 2026, there are no global distributors (Sigma, Fisher, TCI) holding bulk
stock of this specific isomer. It is a "Virtual Catalog"” item for most vendors.

Sourcing Strategy: Build vs. Buy

You have three tiers of procurement options.[1][2]

Tier 1. Custom Synthesis (Recommended for < 10Q)

e Vendors: Enamine (Ukraine/Latvia), WuXi AppTec (China), Syngene (India).
e Lead Time: 4—6 weeks.
» Price Estimate:

o Setup Fee: $2,500 — $4,000 (FTE equivalent).

o Unit Cost: ~$500/g for the first 5 grams.

o Pros: Guaranteed purity, full analytics (CoA).

Tier 2: Catalog Aggregators (High Risk)

¢ Vendors: MolPort, PubChem vendors.

e Risk: These vendors often list "virtual stock." When you order, they attempt to source it or
synthesize it, often leading to months of delay or cancellation.

 Verification: Always ask for a current batch CoA before issuing a PO. If they cannot provide
one within 24 hours, they do not have the stock.
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Tier 3: In-House Synthesis (Recommended for > 509)

o Cost: Raw materials (Aniline, EMME, POCI3) are inexpensive (<$50 total).
e Labor: 1 Chemist/ 1 Week.
+ Safety: Requires handling

and high-temp Dowtherm A.

Procurement Decision Tree

Need 4-Chloro-8-(methylsulfonyl)quinoline

Quantity Required?
<5 Grams > 50 Grams

heapest Option

. . In-House Synthesis
Check Enamine/WuXi Stock (Gould-Jacobs Route)

In Stock?
Direct Purchase Contract Synthesis (FTE)
Est: $300- $500/g Est: $3,000 Setup

Click to download full resolution via product page
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Figure 2: Strategic decision matrix for sourcing substituted quinolines.

Handling & Stability

o Storage: Store at +4°C under inert atmosphere (Argon/Nitrogen). The C4-chloride is reactive;
moisture can slowly hydrolyze it back to the quinolone (OH form).

o Reactivity: The sulfone group makes the ring electron-deficient. Avoid strong reducing agents
unless reduction of the sulfone is intended.

o Safety: The compound is likely a skin/eye irritant.

residues in crude material can generate HCI gas upon contact with moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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